Cas no 489404-78-6 ((2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide)

• Product Name: (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide
• CAS No: 489404-78-6
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 6602972
• PubChem ID: 5911304
• Update Time: 2025-06-26

(2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide
• (E)-2-cyano-N-(2-methoxyphenyl)-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enamide
• 2-Propenamide, 2-cyano-N-(2-methoxyphenyl)-3-[5-(2-methylcyclopropyl)-2-furanyl]-
• F1589-1131
• 489404-78-6
• AKOS016245544
• (E)-2-cyano-N-(2-methoxyphenyl)-3-(5-(2-methylcyclopropyl)furan-2-yl)acrylamide
• SR-01000013363
• SR-01000013363-1
• (2E)-2-cyano-N-(2-methoxyphenyl)-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enamide
• AKOS002185640

• Inchi： 1S/C19H18N2O3/c1-12-9-15(12)17-8-7-14(24-17)10-13(11-20)19(22)21-16-5-3-4-6-18(16)23-2/h3-8,10,12,15H,9H2,1-2H3,(H,21,22)
• InChI Key： BMFXPTWLNORZHH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)C(C#N)=CC1=CC=C(C2CC2C)O1

Computed Properties

• Exact Mass: 322.13174244g/mol
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 536.8±50.0 °C(Predicted)
• pka: 9.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide

Introduction to Compound CAS No. 489404-78-6: (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide

The compound (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide, identified by the CAS registry number 489404-78-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

At its core, the molecule exhibits a complex architecture that combines several functional groups, including a cyano group, a methoxyphenyl moiety, and a cyclopropyl substituent. These groups contribute to its versatile reactivity and selectivity in chemical reactions. The presence of the furan ring further adds to its aromaticity and electronic properties, making it an intriguing subject for both theoretical and experimental studies.

Recent research has focused on the synthesis of this compound, employing novel catalytic systems and green chemistry principles. For instance, studies have demonstrated that the use of palladium-catalyzed cross-coupling reactions can significantly improve the yield and purity of the product. Additionally, advancements in asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are crucial for pharmacological evaluations.

The biological activity of (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide has been a focal point of recent investigations. In vitro assays have revealed its potential as a modulator of key cellular pathways, particularly those involved in inflammation and oxidative stress. Moreover, computational docking studies suggest that this compound may interact with specific protein targets, offering new avenues for therapeutic intervention.

In terms of applications, this compound holds promise in the development of advanced materials, such as organic semiconductors and stimuli-responsive polymers. Its electronic properties make it a candidate for use in optoelectronic devices, where precise control over molecular interactions is essential. Furthermore, its structural flexibility allows for easy modification, enabling tailored functionalities for diverse applications.

From an environmental standpoint, researchers have explored the biodegradability and eco-friendliness of this compound. Studies indicate that under specific conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This aspect is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, the compound with CAS No. 489404-78-6, namely (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(2-methylcyclopropyl)furan-2-ylprop-2-enamide, represents a cutting-edge molecule with multifaceted applications across various scientific domains. Ongoing research continues to unravel its potential, ensuring its relevance in both academic and industrial settings.